Cas no 61797-29-3 (Butanamide, N,N'-1,2-ethanediylbis[4-chloro-N-methyl-)

Butanamide, N,N'-1,2-ethanediylbis[4-chloro-N-methyl- structure
61797-29-3 structure
Product Name:Butanamide, N,N'-1,2-ethanediylbis[4-chloro-N-methyl-
CAS No:61797-29-3
MF:C12H22Cl2N2O2
MW:297.221281528473
CID:465897
PubChem ID:71392073
Update Time:2025-04-19

Butanamide, N,N'-1,2-ethanediylbis[4-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-[2-[4-chlorobutanoyl(methyl)amino]ethyl]-N-methylbutanamide
    • 61797-29-3
    • N,N'-(Ethane-1,2-diyl)bis(4-chloro-N-methylbutanamide)
    • DTXSID60813895
    • Butanamide, N,N'-1,2-ethanediylbis[4-chloro-N-methyl-
    • Inchi: 1S/C12H22Cl2N2O2/c1-15(11(17)5-3-7-13)9-10-16(2)12(18)6-4-8-14/h3-10H2,1-2H3
    • InChI Key: HZSLRMBYGXHPEQ-UHFFFAOYSA-N
    • SMILES: ClCCCC(N(C)CCN(C)C(CCCCl)=O)=O

Computed Properties

  • Exact Mass: 296.10606
  • Monoisotopic Mass: 296.1058333g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

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